Ethyl 2-(5-(1-aminoethyl)-4H-1,2,4-triazol-3-YL)acetate
Overview
Description
Ethyl 2-(5-(1-aminoethyl)-4H-1,2,4-triazol-3-YL)acetate, commonly known as AET, is a synthetic compound that belongs to the class of triazole-based compounds. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. AET is known to exhibit a range of biochemical and physiological effects, making it a promising tool for studying various aspects of neuronal function.
Mechanism of Action
The mechanism of action of AET is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. AET has also been shown to inhibit the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the synapse.
Biochemical and Physiological Effects:
AET has been shown to have a range of biochemical and physiological effects, including increased locomotor activity, enhanced learning and memory, and reduced anxiety-like behavior. AET has also been shown to increase the expression of certain genes involved in neuronal plasticity, suggesting that it may have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of AET is its relatively low toxicity and high selectivity for certain neurotransmitter systems. This makes it a useful tool for studying the role of these systems in various physiological and behavioral processes. However, AET has some limitations as well, including its relatively short half-life and potential for off-target effects at higher doses.
Future Directions
There are several future directions for research on AET. One area of interest is the potential use of AET as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the role of AET in social behavior and emotional regulation, particularly in the context of psychiatric disorders such as depression and anxiety. Finally, further research is needed to fully understand the mechanism of action of AET and its potential applications in basic and translational neuroscience research.
Scientific Research Applications
AET has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine. AET has also been shown to enhance the release of certain neuropeptides, such as oxytocin and vasopressin, which are involved in social behavior and emotional regulation.
properties
IUPAC Name |
ethyl 2-[3-(1-aminoethyl)-1H-1,2,4-triazol-5-yl]acetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O2/c1-3-14-7(13)4-6-10-8(5(2)9)12-11-6/h5H,3-4,9H2,1-2H3,(H,10,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDFNPBRKOMUZBQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC(=NN1)C(C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20660448 | |
Record name | Ethyl [3-(1-aminoethyl)-1H-1,2,4-triazol-5-yl]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20660448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
936940-52-2 | |
Record name | Ethyl 5-(1-aminoethyl)-1H-1,2,4-triazole-3-acetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=936940-52-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl [3-(1-aminoethyl)-1H-1,2,4-triazol-5-yl]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20660448 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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